Cas no 146645-63-8 (H-Trp(Boc)-OH)

• Product Name: H-Trp(Boc)-OH
• CAS No: 146645-63-8
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• MDL: MFCD00237294
• CID: 136191
• PubChem ID: 11833635
• Update Time: 2025-10-28

H-Trp(Boc)-OH Chemical and Physical Properties

Names and Identifiers

• N-in-Boc-L-tryptophan
• H-Trp(Boc)-OH
• (2S)-2-amino-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]indol-3-yl]propanoic acid
• Nin-Boc-L-tryptophan
• N-Indole-T-Boc-L-tryptophan
• N-Indole-T-Butoxycarbonyl-L-Tryptophan
• 1-(tert-butoxycarbonyl)-l-tryptophan
• 1-Boc-D-tryptophan
• H-Trp(Boc)-2-Chlorotrityl Resin
• H-Trp-2-Chlorotrityl Resin
• N-{[(2-Methyl-2-propanyl)oxy]carbonyl}-L-tryptophan
• Trp(Boc)
• L-Trp(Boc)-OH
• 1-[(1,1-Dimethylethoxy)carbonyl]-L-tryptophan
• 1-Boc-D-tryptophan, 95%
• Nin-Boc-L-tryptophan≥ 99% (HPLC)
• L-Tryptophan, 1-[(1,1-dimethylethoxy)carbonyl]-
• H-Trp(Boc)-OH, AldrichCPR
• DYWUPCCKOVTCFZ-LBPRGKRZSA-N
• (2S)

• MDL： MFCD00237294
• Inchi： 1S/C16H20N2O4/c1-16(2,3)22-15(21)18-9-10(8-12(17)14(19)20)11-6-4-5-7-13(11)18/h4-7,9,12H,8,17H2,1-3H3,(H,19,20)/t12-/m0/s1
• InChI Key： DYWUPCCKOVTCFZ-LBPRGKRZSA-N
• SMILES： O(C(N1C=C(C[C@@H](C(=O)O)N)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.14200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 94.6

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 94.55000
• LogP: 3.07920

H-Trp(Boc)-OH Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-Trp(Boc)-OH

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 146645-63-8 and H-Trp(Boc)-OH

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound with CAS number 146645-63-8 and the protected amino acid derivative H-Trp(Boc)-OH have garnered significant attention due to their potential applications in drug discovery and peptide synthesis. This research brief aims to provide a comprehensive overview of the latest findings related to these key substances, highlighting their roles in advancing scientific and therapeutic developments.

The compound 146645-63-8, a small molecule with specific chemical properties, has recently been investigated for its potential as a modulator in various biological pathways. Studies have explored its interactions with target proteins, suggesting its utility in the design of novel therapeutics. Concurrently, H-Trp(Boc)-OH, a derivative of tryptophan protected with a tert-butoxycarbonyl (Boc) group, remains a critical building block in peptide synthesis, enabling the production of complex peptides with high precision and yield.

Recent research has focused on optimizing the synthesis and application of H-Trp(Boc)-OH in solid-phase peptide synthesis (SPPS). Innovations in coupling reagents and protecting group strategies have enhanced the efficiency of incorporating this amino acid derivative into peptide chains, reducing side reactions and improving overall purity. These advancements are particularly relevant for the development of peptide-based drugs, where the integrity of each amino acid is paramount.

In parallel, investigations into 146645-63-8 have revealed its potential as a scaffold for designing inhibitors of specific enzymes involved in disease pathways. Structural-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity, paving the way for the development of next-generation small-molecule therapeutics. These findings underscore the compound's versatility and its promise in addressing unmet medical needs.

Furthermore, the integration of computational modeling and high-throughput screening has accelerated the discovery of new applications for both 146645-63-8 and H-Trp(Boc)-OH. Molecular docking simulations and virtual screening have provided insights into their interactions with biological targets, facilitating the rational design of more effective compounds. This interdisciplinary approach exemplifies the synergy between chemical biology and pharmaceutical sciences.

In conclusion, the ongoing research on 146645-63-8 and H-Trp(Boc)-OH highlights their pivotal roles in advancing drug discovery and peptide synthesis. The latest studies demonstrate significant progress in optimizing their use, with implications for the development of innovative therapies. As the field continues to evolve, these compounds are expected to remain at the forefront of scientific and therapeutic breakthroughs, offering new opportunities for addressing complex health challenges.